Structural Deacetylation at C-2 Confers Reduced Lipophilicity vs. Taxuspine X
2-Deacetyltaxuspine X differs from its parent compound Taxuspine X by the absence of an acetyl group at the C-2 position, replaced by a hydroxyl moiety. This structural change is predicted to reduce lipophilicity, as indicated by the molecular formula C39H48O13 (2-Deacetyltaxuspine X) vs. C41H50O14 (Taxuspine X), reflecting a decrease in carbon count and an increase in polar surface area due to the free hydroxyl . While direct experimental cLogP values are not available, the structural data imply a lower cLogP for the deacetylated form, which correlates with improved aqueous solubility and potentially altered membrane permeability profiles. This differentiation is critical for applications requiring precise control over drug-like properties in medicinal chemistry and formulation development.
| Evidence Dimension | Molecular weight and predicted lipophilicity (cLogP) |
|---|---|
| Target Compound Data | C39H48O13, MW 724.8 g/mol |
| Comparator Or Baseline | Taxuspine X: C41H50O14, MW 766.8 g/mol |
| Quantified Difference | MW difference: 42.0 g/mol (loss of C2H2O); predicted cLogP reduction based on deacetylation |
| Conditions | Structural comparison based on published molecular formulas |
Why This Matters
Lipophilicity directly impacts solubility, bioavailability, and assay compatibility; selecting the correct deacetylated analog ensures experimental conditions are not confounded by unexpected aggregation or permeability issues.
